N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H25N3O6S/c1-29-18-7-4-3-6-15(18)10-11-22-20(25)21(26)23-17-14-16(8-9-19(17)30-2)24-12-5-13-31(24,27)28/h3-4,6-9,14H,5,10-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: GRPNNHFCFWNPCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C21H25N3O6S
• Molecular Weight: 447.5 g/mol
• CAS No.: 1105215-91-5

Description

N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-(2-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C21H25N3O6S and its molecular weight is 447.51. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Approaches

Research has focused on developing new synthetic methodologies for compounds related to N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-(2-methoxyphenethyl)oxalamide. For instance, Mamedov et al. (2016) described a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing an efficient method for synthesizing a range of oxalamides with potential relevance to the chemical structure and reactivity of the compound Mamedov et al., 2016.

Potential Biological Activities

The research has also explored the biological activities of compounds structurally related to this compound. Desai et al. (2013) synthesized and evaluated a series of compounds for their antimicrobial activities, suggesting the therapeutic potential of such compounds against bacterial and fungal infections Desai et al., 2013.

Structural and Mechanistic Insights

Further research has provided insights into the structural characteristics and mechanistic pathways of related compounds. Martínez-Martínez et al. (1998) studied the intramolecular hydrogen bonding in oxamide derivatives, highlighting the importance of structural analysis in understanding the chemical behavior and potential applications of such compounds Martínez-Martínez et al., 1998.

Novel Therapeutic Strategies

The unique structure of this compound and related compounds has implications for novel therapeutic strategies. Research by Bonaventure et al. (2015) on orexin-1 receptor antagonists demonstrates the potential of structurally related compounds in treating psychiatric disorders associated with stress or hyperarousal states Bonaventure et al., 2015.